[1-(2-Ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenyl-phosphane

• IUPAC Name: [1-(2-ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
• InChI: InChI=1S/C34H27P/c1-2-25-21-22-26-13-9-11-19-30(26)33(25)34-31-20-12-10-14-27(31)23-24-32(34)35(28-15-5-3-6-16-28)29-17-7-4-8-18-29/h3-24H,2H2,1H3
• InChI Key: VHFIEOFLBKFXKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)P(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C34H27P
• DSSTOX Substance ID: DTXSID80439132
• Molecular Weight: 466.5 g/mol
• CAS RN: 137769-32-5

Description

Compounds with naphthalene rings, such as the one you mentioned, are often used in organic synthesis due to their stability and broad absorption spectrum. They can exhibit luminescent properties, emitting both fluorescent and phosphorescent light.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques like X-ray single crystallography. This provides information about the compound’s crystal structure, including its orthorhombic form and dimensions.

Chemical Reactions Analysis

Again, while specific reactions involving “[1-(2-Ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenyl-phosphane” are not available, similar compounds have shown interesting aggregation-enhanced emission and function well in explosive detection in aqueous media.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques like 1D (31P, 1H-, 13C-) and 2D (1H-1H and 1H-, 13C-) NMR spectroscopy, IR, and HRMS.

Safety and Hazards

While specific safety and hazard information for “[1-(2-Ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenyl-phosphane” is not available, it’s generally recommended to keep similar compounds away from fire and heat sources.

Future Directions

The future directions for research on similar compounds could involve further exploration of their potential applications in areas like explosive detection and the development of new synthesis methods.